Cas no 878702-30-8 (2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide
• CAS No: 878702-30-8
• MF: C₁₂H₁₂ClN₅OS
• MW: 309.774579048157
• CID: 5448370
• Update Time: 2025-06-09

2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-chlorophenyl)tetrazol-5-yl]sulfanyl-N-prop-2-enylacetamide
• Acetamide, 2-[[1-(2-chlorophenyl)-1H-tetrazol-5-yl]thio]-N-2-propen-1-yl-
• 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C12H12ClN5OS/c1-2-7-14-11(19)8-20-12-15-16-17-18(12)10-6-4-3-5-9(10)13/h2-6H,1,7-8H2,(H,14,19)
• InChI Key： SZPUGUQRTGNUQN-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)CSC1N(C2=CC=CC=C2Cl)N=NN=1

Additional information on 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide

Introduction to Compound with CAS No. 878702-30-8 and Product Name: 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide

Compound with the CAS number 878702-30-8 and the product name 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tetrazole ring and a chlorophenyl substituent, contribute to its unique chemical properties and biological interactions.

The tetrazole moiety is a key pharmacophore in many bioactive molecules, known for its ability to modulate enzyme activity and receptor binding. In the context of this compound, the tetrazole sulfanyl group enhances its solubility and stability, making it more amenable for further biochemical studies. The chlorophenyl group, on the other hand, is often associated with enhanced binding affinity to biological targets due to its ability to engage in hydrophobic interactions and π-stacking effects.

The amide functional group in the molecule plays a crucial role in determining its pharmacokinetic properties. The presence of a prop-2-en-1-yl (allyl) substituent on the amide nitrogen introduces a degree of flexibility, which can influence both the compound's solubility and its metabolic stability. This structural feature is particularly important in drug design, as it can affect how the molecule is processed by the body.

Recent research in medicinal chemistry has highlighted the importance of sulfonamides as scaffolds for developing new therapeutic agents. The sulfonamide group in this compound not only contributes to its overall molecular weight but also influences its interactions with biological targets. Studies have shown that sulfonamides can act as potent inhibitors of various enzymes and receptors, making them valuable candidates for drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring necessitates controlled conditions to avoid side reactions that could lead to undesired byproducts. Similarly, the attachment of the chlorophenyl group must be carried out under conditions that prevent over-chlorination or other unwanted modifications.

In terms of biological activity, preliminary studies on this compound have shown promising results in several in vitro assays. The tetrazole sulfanyl group has been identified as a key determinant of its interaction with specific biological targets, while the allyl amide moiety contributes to its pharmacokinetic profile. These findings suggest that this compound may have potential applications in treating various diseases, including inflammatory disorders and neurological conditions.

The use of computational methods has been instrumental in understanding the molecular interactions of this compound. Techniques such as molecular docking and molecular dynamics simulations have provided valuable insights into how this molecule binds to its target proteins. These computational studies have helped researchers refine their understanding of the compound's mechanism of action and guide further optimization efforts.

One area where this compound shows particular promise is in the treatment of neurological disorders. The ability of sulfonamides to cross the blood-brain barrier makes them attractive candidates for drugs targeting central nervous system (CNS) diseases. Additionally, the presence of a tetrazole ring has been associated with neuroprotective properties in some studies, further enhancing the potential therapeutic value of this molecule.

Another significant application lies in anti-inflammatory therapy. Inflammatory processes are central to many diseases, and inhibiting key inflammatory pathways can lead to effective treatments. The structure of this compound suggests that it may be able to modulate inflammatory responses by interacting with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX).

The development of new drug candidates often involves rigorous testing to ensure safety and efficacy. Preclinical studies are essential for evaluating how a compound behaves in living organisms before it can be tested in humans. These studies typically include toxicity assessments, pharmacokinetic profiling, and preliminary efficacy trials using animal models.

In conclusion, compound with CAS No. 878702-30-8 and product name 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(prop-2-en-1-yl)acetamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for investigating new therapeutic strategies across various disease areas.